Cas no 62174-86-1 (1H-Imidazol-2-amine, 4-[[(2-aminoethyl)thio]methyl]-)

• Product Name: 1H-Imidazol-2-amine, 4-[[(2-aminoethyl)thio]methyl]-
• CAS No: 62174-86-1
• MF: C₆H₁₂N₄S
• MW: 172.251278877258
• CID: 455528
• PubChem ID: 20402180
• Update Time: 2025-04-19

1H-Imidazol-2-amine, 4-[[(2-aminoethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 4-[[(2-aminoethyl)thio]methyl]-
• 5-(2-aminoethylsulfanylmethyl)-1H-imidazol-2-amine
• 2-amino-4-[(2-aminoethyl)thiomethyl]-imidazole
• 2amino-4-[(2-aminoethyl)thiomethyl]imidazole
• 2-amino-4-[(2-aminoethyl)thiomethyl]imidazole
• RFYZTYQWFRGMKL-UHFFFAOYSA-N
• 5-{[(2-Aminoethyl)sulfanyl]methyl}-1H-imidazol-2-amine
• SCHEMBL10960525
• DTXSID90606797
• 62174-86-1
• 2-amino-4-[(2-aminoethyl)-thiomethyl]imidazole
• 2-amino-4-[(2-aminoethyl)- thiomethyl]imidazole
• 2-amino-4-[(2-aminoethyl) thiomethyl]imidazole

• Inchi： 1S/C6H12N4S/c7-1-2-11-4-5-3-9-6(8)10-5/h3H,1-2,4,7H2,(H3,8,9,10)
• InChI Key： RFYZTYQWFRGMKL-UHFFFAOYSA-N
• SMILES： S(CCN)CC1=CN=C(N)N1

Computed Properties

• Exact Mass: 172.07846
• Monoisotopic Mass: 172.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 80.72